Cas no 148788-55-0 (1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (2:1))

• Product Name: 1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (2:1)
• CAS No: 148788-55-0
• MF: C₄₅H₉₆N₂O₃
• MW: 713.255354881287
• CID: 222786
• PubChem ID: 11513226
• Update Time: 2025-04-19

1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (2:1) Chemical and Physical Properties

Names and Identifiers

• 1-Decanaminium, N-decyl-N,N-dimethyl-, carbonate (2:1)
• DIDECYL DIMETHYL AMMONIUM BICARBONATE
• didecyl(dimethyl)azanium,carbonate
• DIDECYLDIMETHYLAMMONIUMCARBONATE
• Carboshield 1000
• DDABC
• N-Decyl-N,N-dimethyl-1-decanaminium bicarbonate
• N-Decyl-N,N-dimethyl-1-dec·Naminium bicarb·Nate
• DIDECYL DIMETHYLAMMONIUM CARBONATE
• didecyl(dimethyl)azanium;carbonate
• didecyldimethylammonium carbonate
• BARDAC 22C50
• 6P2116RFY9
• DTXSID6040329
• NS00127477
• 148788-55-0
• EPA PESTICIDE CHEMICAL CODE 069208
• Q27265256
• didecyl dimethyl ammonium carbonate
• SCHEMBL50092
• UNII-6P2116RFY9
• Didecyldimonium carbonate

• Inchi： 1S/2C22H48N.CH2O3/c2*1-5-7-9-11-13-15-17-19-21-23(3,4)22-20-18-16-14-12-10-8-6-2;2-1(3)4/h2*5-22H2,1-4H3;(H2,2,3,4)/q2*+1;/p-2
• InChI Key： TXOJCSIIFFMREV-UHFFFAOYSA-L
• SMILES： [O-]C(=O)[O-].[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC.[N+](C)(C)(CCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 387.37100
• Monoisotopic Mass: 712.74209493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 50
• Rotatable Bond Count: 36
• Complexity: 219
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 60.36000
• LogP: 6.23190